Cas no 842973-21-1 ((1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid)
(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
- ALBB-006817
- 842973-21-1
- {[1,2,4]triazolo[4,3-b]pyridazin-6-ylamino}acetic acid
- ([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)acetic acid
- CS-0317124
- LS-02456
- N-[1,2,4]triazolo[4,3-b]pyridazin-6-ylglycine
- STK504141
- MFCD06011100
- 2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)aceticacid
- 2-({[1,2,4]triazolo[4,3-b]pyridazin-6-yl}amino)acetic acid
- AKOS000266600
- HMS1695N10
- [1,2,4]Triazolo[4,3-b]pyridazin-6-ylglycine
- 2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)acetic acid
- H24252
- (1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid
-
- MDL: MFCD06011100
- Inchi: 1S/C7H7N5O2/c13-7(14)3-8-5-1-2-6-10-9-4-12(6)11-5/h1-2,4H,3H2,(H,8,11)(H,13,14)
- InChI Key: BRJOTBPWJLHRNN-UHFFFAOYSA-N
- SMILES: OC(CNC1C=CC2=NN=CN2N=1)=O
Computed Properties
- Exact Mass: 193.05997448g/mol
- Monoisotopic Mass: 193.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 92.4Ų
(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012737-1g |
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 1g |
5005CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012737-500mg |
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 500mg |
3251CNY | 2021-05-07 | ||
| Matrix Scientific | 012737-1g |
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 1g |
$308.00 | 2023-09-09 | ||
| Matrix Scientific | 012737-500mg |
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 500mg |
$200.00 | 2023-09-09 | ||
| Fluorochem | 059331-10g |
1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 10g |
£1837.00 | 2022-03-01 | ||
| Fluorochem | 059331-1g |
1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 1g |
£409.00 | 2022-03-01 | ||
| Fluorochem | 059331-5g |
1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 5g |
£1225.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012737-1g |
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 1g |
5005.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012737-500mg |
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid |
842973-21-1 | 500mg |
3251.0CNY | 2021-07-05 | ||
| TRC | T011465-100mg |
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid |
842973-21-1 | 100mg |
$ 185.00 | 2022-06-03 |
(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on (1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid
Comprehensive Overview of (1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid (CAS No. 842973-21-1)
(1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid (CAS No. 842973-21-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the triazolopyridazine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapeutics.
The molecular structure of (1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid combines a triazole ring fused with a pyridazine core, functionalized with an acetic acid moiety. This configuration enhances its solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. Recent studies highlight its role in modulating enzyme activity, particularly in signal transduction pathways, which is a hot topic in precision medicine and personalized therapeutics.
In the context of green chemistry, synthetic routes for CAS No. 842973-21-1 have been optimized to reduce hazardous byproducts, addressing environmental concerns. This aligns with the growing demand for sustainable synthesis methods in the chemical industry. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring high purity for research purposes.
From a commercial perspective, the compound's patent landscape and supply chain stability are frequently searched topics among industrial stakeholders. Its potential as a pharmaceutical intermediate has spurred collaborations between academia and biotech firms, especially in developing small-molecule therapies for chronic diseases—a sector experiencing exponential growth.
Ongoing investigations explore the structure-activity relationship (SAR) of derivatives based on CAS No. 842973-21-1, with computational molecular docking studies accelerating lead optimization. Such approaches resonate with the pharmaceutical industry's shift toward AI-driven drug design, a dominant theme in scientific discourse.
Regulatory compliance for this compound follows standard REACH and GMP guidelines, with no reported restrictions under current chemical control regulations. Safety data sheets emphasize standard laboratory precautions, reflecting its classification as a research-grade chemical rather than an industrial-scale material.
In summary, (1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid represents a versatile scaffold bridging multiple disciplines—from drug development to material science. Its relevance to cutting-edge research areas ensures continued interest, while its synthetic accessibility positions it as a valuable tool for innovators addressing global health challenges.
842973-21-1 ((1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid) Related Products
- 915920-57-9(2-(3-methyl1,2,4triazolo4,3-bpyridazin-6-yl)aminoethanol)
- 14393-77-2(1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-morpholinyl)-)
- 92814-38-5(1-[Ethyl([1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol)
- 878683-87-5((3-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid)
- 2877638-50-9(2-{4-[6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol)
- 86673-92-9(1-Propanol, 3-(1,2,4-triazolo[4,3-b]pyridazin-6-ylamino)-)
- 263401-85-0(1-Hexanol, 6-(1,2,4-triazolo[4,3-b]pyridazin-6-ylamino)-)
- 2059993-13-2(N1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}ethane-1,2-diamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)